2-N-HEXYLTHIOPHENE 2-N-HEXYLTHIOPHENE 2-Hexylthiophene belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Hexylthiophene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-hexylthiophene is primarily located in the membrane (predicted from logP). 2-Hexylthiophene has a floral, fruity, and gassy taste.
Brand Name: Vulcanchem
CAS No.: 18794-77-9
VCID: VC0090786
InChI: InChI=1S/C10H16S/c1-2-3-4-5-7-10-8-6-9-11-10/h6,8-9H,2-5,7H2,1H3
SMILES: CCCCCCC1=CC=CS1
Molecular Formula: C10H16S
Molecular Weight: 168.3 g/mol

2-N-HEXYLTHIOPHENE

CAS No.: 18794-77-9

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VCID: VC0090786

Molecular Formula: C10H16S

Molecular Weight: 168.3 g/mol

2-N-HEXYLTHIOPHENE - 18794-77-9

CAS No. 18794-77-9
Product Name 2-N-HEXYLTHIOPHENE
Molecular Formula C10H16S
Molecular Weight 168.3 g/mol
IUPAC Name 2-hexylthiophene
Standard InChI InChI=1S/C10H16S/c1-2-3-4-5-7-10-8-6-9-11-10/h6,8-9H,2-5,7H2,1H3
Standard InChIKey QZVHYFUVMQIGGM-UHFFFAOYSA-N
SMILES CCCCCCC1=CC=CS1
Canonical SMILES CCCCCCC1=CC=CS1
Density 0.930-0.938 (20°)
Physical Description Colourless to pale yellow liquid; Meat-like aroma
Description 2-Hexylthiophene belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Hexylthiophene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-hexylthiophene is primarily located in the membrane (predicted from logP). 2-Hexylthiophene has a floral, fruity, and gassy taste.
Solubility Soluble in most organic solvents; Insoluble in water
Soluble (in ethanol)
PubChem Compound 87793
Last Modified Nov 11 2021
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